2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(3-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H22N6O6S/c1-25-18-16(20(29)26(2)21(25)30)19(34-11-15(28)22-10-14-7-4-8-33-14)24-17(23-18)12-5-3-6-13(9-12)27(31)32/h3,5-6,9,14H,4,7-8,10-11H2,1-2H3,(H,22,28)
• InChI Key: DWUWOEDQGUBEHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])SCC(=O)NCC4CCCO4)C(=O)N(C1=O)C
• Molecular Formula: C21H22N6O6S
• Molecular Weight: 486.5 g/mol

Description

2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H22N6O6S and its molecular weight is 486.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications of Related Compounds

• Heterocyclic Compound Synthesis : Novel heterocyclic compounds derived from similar complex molecules have been synthesized for various applications, including as anti-inflammatory and analgesic agents. These compounds, obtained through reactions involving thioxo-pyrimidin and benzodifuran carboxamide, have shown potential in inhibiting COX-1/COX-2, with significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Some newly synthesized heterocyclic compounds incorporating an antipyrine moiety have been evaluated for their antimicrobial activities. These studies focus on creating compounds that might serve as a basis for the development of new antimicrobial agents (Bondock et al., 2008).

• Radioligand Imaging : Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides for selective imaging of the translocator protein (18 kDa) with PET highlights the role of such compounds in medical imaging and diagnostics. These studies demonstrate the utility of synthesizing compounds with specific functional groups for targeted imaging applications (Dollé et al., 2008).

• Polyamide Synthesis : Compounds with pyrimidin and thiophene rings have been used in the synthesis of polyamides, indicating their potential in materials science and engineering. These applications show the versatility of heterocyclic compounds in creating new materials with desirable properties (Hattori & Kinoshita, 1979).